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Compound of Interest

Compound Name: 1-Chloroethane
CAS No.: 16520-13-1
Cat. No.: B12647930
Get Quote
. J

Vapor Pressure of 1-Chloroethane: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of 1-
chloroethane (ethyl chloride) at various temperatures. The information herein is curated for
professionals in research and development who require precise thermodynamic data and an
understanding of its experimental determination. This document presents quantitative data in a
clear tabular format, details the methodologies of key experimental protocols, and includes a
visualization of the temperature-pressure relationship.

Data Presentation: Vapor Pressure of 1-
Chloroethane

The following table summarizes the vapor pressure of 1-chloroethane at different
temperatures, compiled from various reliable sources. All pressure values have been converted
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to kilopascals (kPa) for consistency and ease of comparison.

Temperature (°C) Temperature (K) Vapor Pressure (kPa)
-40 233.15 8.4[1][2]

0 273.15 62.3[1][2]

0 273.15 61.86

20 293.15 133.3[3]

20 293.15 134.6[1][2]

20 293.15 134.4

20 293.15 132.3

55 328.15 222.63

55 328.15 397.58

Experimental Protocols

The determination of vapor pressure is a critical experimental procedure in physical chemistry
and chemical engineering. The data for 1-chloroethane have been established through
several well-defined methods. The following are detailed descriptions of the primary
experimental protocols used for measuring the vapor pressure of volatile compounds.

Static Method

The static method is a direct and accurate technique for measuring vapor pressure over a wide
range of pressures.[4]

Principle: This method involves placing a pure, degassed sample of the substance in a
temperature-controlled, evacuated container. The pressure exerted by the vapor in equilibrium
with the liquid or solid phase is measured directly using a pressure sensor.[5][6]

Methodology:
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o Sample Preparation: A sample of 1-chloroethane is introduced into an equilibrium cell. It is
crucial to thoroughly degas the sample to remove any dissolved gases, which could
contribute to the total pressure and lead to erroneous results.[6] Degassing is typically
achieved by repeated freeze-pump-thaw cycles.

o Apparatus Setup: The equilibrium cell is connected to a vacuum line and a high-precision
pressure transducer. The entire assembly is placed within a thermostat or a furnace capable
of maintaining a constant and uniform temperature, with stability often required to be within
0.2 K.[5]

o Measurement: With the sample at a constant temperature, the system is isolated from the
vacuum pump. The pressure inside the cell is allowed to equilibrate, which is achieved when
the pressure reading stabilizes. This stable pressure is the vapor pressure of the substance
at that specific temperature.[5]

o Data Collection: The process is repeated at various temperatures to obtain a set of vapor
pressure data as a function of temperature.[5]

Gas Saturation Method (Transpiration Method)

The gas saturation method is particularly suitable for determining low vapor pressures.[4][7]

Principle: An inert carrier gas is passed through or over the sample at a known and constant
rate, slow enough to ensure that the gas becomes saturated with the vapor of the substance.
The amount of substance transported by the gas is then determined, from which the vapor
pressure can be calculated.[7][8]

Methodology:

o Apparatus Setup: A stream of an inert gas (e.g., nitrogen, helium) is passed through a
flowmeter to precisely control and measure its volume.[7][9] The gas then enters a
thermostatted saturation chamber containing the 1-chloroethane sample.

o Saturation: The design of the saturation chamber ensures intimate contact between the
carrier gas and the sample, allowing the gas to become fully saturated with 1-chloroethane
vapor.
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» Collection: The gas mixture exiting the saturation chamber is passed through a collection
system, which can be a cold trap or an adsorbent material, to capture the vaporized 1-
chloroethane.[9]

e Quantification: The amount of condensed or adsorbed 1-chloroethane is determined
gravimetrically or by other analytical techniques.

o Calculation: The vapor pressure is calculated from the mass of the collected substance, the
volume of the carrier gas, and the temperature of saturation, often applying the ideal gas law
with corrections for non-ideal behavior if necessary.[7]

Ebulliometry (Swietoslawski Ebulliometer)

Ebulliometry is a dynamic method that involves measuring the boiling point of a liquid at a
known pressure. A Swietoslawski ebulliometer is a specialized apparatus designed for highly
accurate boiling point measurements.[10][11]

Principle: The vapor pressure of a liquid is equal to the external pressure at its boiling point. By
precisely measuring the boiling temperature at different controlled pressures, a vapor pressure
curve can be constructed.

Methodology:

e Apparatus: The Swietoslawski ebulliometer consists of a boiler, Cottrell pumps to ensure the
equilibrium of the boiling liquid and vapor, a thermowell for accurate temperature
measurement, and a condenser.[11][12]

o Operation: The liquid 1-chloroethane is heated in the boiler. The Cottrell pumps lift the
boiling liquid and spray it over the temperature sensor in the thermowell, ensuring the sensor
is in contact with the liquid-vapor equilibrium.

o Pressure Control: The system is connected to a manostat, which allows for precise control of
the system pressure.

o Measurement: For a set external pressure, the liquid is brought to a boil, and the equilibrium
temperature (the boiling point) is recorded with a high-precision thermometer.
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o Data Series: The procedure is repeated for a series of different pressures to obtain
corresponding boiling points, thus defining the vapor pressure-temperature relationship.

Visualization

The following diagram illustrates the fundamental relationship between the temperature and
vapor pressure of 1-chloroethane. As the temperature of the liquid increases, its vapor
pressure also increases. This relationship is a key characteristic of volatile compounds and is
crucial for understanding their behavior in various applications.

Vapor Pressure of 1-Chloroethane vs. Temperature

Temperature of 1-Chloroethane

Vapor Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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